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Compound of Interest

Compound Name: 2,4,6-Triguanidino-1,3,5-triazine

Cat. No.: B3327203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 2,4,6-Triguanidino-1,3,5-triazine and melamine,

focusing on their chemical properties, synthesis, and biological activities. While extensive data

is available for melamine, research on 2,4,6-Triguanidino-1,3,5-triazine is limited. This

document summarizes the existing information to aid researchers in understanding the

potential applications and characteristics of these two triazine compounds.

Chemical Structure and Properties
Both 2,4,6-Triguanidino-1,3,5-triazine and melamine share a common 1,3,5-triazine core, a

six-membered heterocyclic ring with alternating carbon and nitrogen atoms. The key difference

lies in the substituents at the 2, 4, and 6 positions of the triazine ring. Melamine has three

amino (-NH₂) groups, while 2,4,6-Triguanidino-1,3,5-triazine has three guanidino groups. This

structural difference is expected to significantly influence their physicochemical properties and

biological activities.

Table 1: Comparison of Physicochemical Properties
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Property
2,4,6-Triguanidino-1,3,5-
triazine

Melamine

CAS Number 32151-75-0 108-78-1

Molecular Formula C₆H₁₂N₁₂ C₃H₆N₆[1]

Molecular Weight 252.25 g/mol 126.12 g/mol

Appearance Data not available
White crystalline powder or

monoclinic prisms[1][2]

Melting Point Data not available 345-354°C (decomposes)[2]

Solubility in Water Data not available Slightly soluble (3.2 g/L)

logP Data not available -1.37[3]

pKa (conjugated acid) Data not available 5.0[3]

Synthesis
The synthesis of both compounds typically involves the trimerization of smaller nitrogen-

containing molecules.

Synthesis of 2,4,6-Triguanidino-1,3,5-triazine
2,4,6-Triguanidino-1,3,5-triazine can be synthesized through the cyclotrimerization of

cyanoguanidine. This reaction is carried out in dimethylformamide (DMF) in the presence of

hydrogen chloride, yielding the final product.[4]

Synthesis of Melamine
Industrially, melamine is most commonly produced from urea. In a high-pressure and high-

temperature process, urea is converted to cyanic acid, which then trimerizes to form melamine.

[5] An older method involves the reaction of dicyandiamide with ammonia in methanol at

200°C.[6]

Experimental Protocols
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Synthesis of 2,4,6-Triguanidino-1,3,5-triazine from
Cyanoguanidine[5]

Reactants: Cyanoguanidine, Dimethylformamide (DMF), Hydrogen chloride.

Procedure:

Dissolve cyanoguanidine in DMF.

Introduce hydrogen chloride gas into the solution.

The reaction mixture undergoes cyclotrimerization.

The product, 2,4,6-Triguanidino-1,3,5-triazine, precipitates from the solution.

Isolate the product by filtration and purify as necessary.

Note: Specific reaction conditions such as temperature, pressure, and reaction time were not

detailed in the available literature.

Biological Activity and Toxicity
Melamine
Melamine is a well-studied compound, largely due to its misuse as a food adulterant.

Toxicity: Melamine exhibits low acute toxicity, with a reported oral median lethal dose (LD₅₀) in

rats of 3248 mg/kg.[3] Chronic ingestion, however, can lead to serious health issues, including

reproductive damage, and the formation of bladder or kidney stones, which may lead to

bladder cancer.[3] The combination of melamine with cyanuric acid is significantly more toxic

and can lead to acute kidney injury.[3] The tolerable daily intake (TDI) for melamine has been

set at 0.2 mg per kilogram of body mass by the World Health Organization.[3]

Mechanism of Toxicity: The primary mechanism of melamine toxicity involves its crystallization

in the renal tubules. When ingested, melamine is absorbed and then excreted in the urine.[7]

High concentrations of melamine in the urine, especially in the presence of cyanuric acid, can

lead to the formation of insoluble crystals. These crystals can obstruct the renal tubules,

causing kidney damage and failure.[8]
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2,4,6-Triguanidino-1,3,5-triazine
There is a significant lack of publicly available data on the biological activity and toxicity of

2,4,6-Triguanidino-1,3,5-triazine. However, the guanidino group is a common feature in

biologically active molecules. For instance, metformin, a widely used antidiabetic drug, is a

biguanide. Guanidino-substituted compounds have been investigated for various therapeutic

applications, including antibacterial and anticancer activities.[9] The presence of three
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guanidino groups on the triazine ring suggests that this compound could have interesting and

potent biological properties that warrant further investigation.

Applications
Melamine
The primary application of melamine is in the production of melamine-formaldehyde resins.[5]

These thermosetting plastics are known for their durability, heat resistance, and flame-retardant

properties.[10] They are used in a wide range of products, including:

High-pressure laminates for countertops and flooring.

Dinnerware and kitchen utensils.[2]

Flame-retardant materials.

Coatings and adhesives.[6]
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2,4,6-Triguanidino-1,3,5-triazine
Currently, there are no well-established industrial or pharmaceutical applications for 2,4,6-
Triguanidino-1,3,5-triazine. Its primary use appears to be as a research chemical and a

reference standard. The synthesis of various guanidino-1,3,5-triazines has been explored,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://niik.ru/en/activity/melamine/
https://www.tridhascholars.org/pdfs/overview-of-melamine-source-contamination-toxicology-and-health-aspects-PCI-04-1035.pdf
https://jinjiangmelamine.com/melamine-properties/
https://www.chembk.com/en/chem/Melamine
https://www.benchchem.com/product/b3327203?utm_src=pdf-body-img
https://www.benchchem.com/product/b3327203?utm_src=pdf-body
https://www.benchchem.com/product/b3327203?utm_src=pdf-body
https://www.benchchem.com/product/b3327203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3327203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suggesting an interest in their potential biological activities, but specific applications for the

2,4,6-triguanidino derivative have not been reported.[4]

Summary and Future Directions
This guide highlights the significant knowledge gap between the well-characterized melamine

and the lesser-known 2,4,6-Triguanidino-1,3,5-triazine. While melamine has established

industrial applications and a well-documented toxicity profile, 2,4,6-Triguanidino-1,3,5-triazine
remains largely unexplored.

Table 2: Summary of Comparison

Feature
2,4,6-Triguanidino-1,3,5-
triazine

Melamine

Core Structure 1,3,5-Triazine 1,3,5-Triazine

Substituents Three guanidino groups Three amino groups

Synthesis
Cyclotrimerization of

cyanoguanidine[4]

Trimerization of urea-derived

cyanic acid[5]

Known Applications Research chemical
Production of melamine-

formaldehyde resins[5]

Biological Activity Largely uncharacterized

Low acute toxicity, chronic

exposure leads to

nephrotoxicity[3]

For researchers and drug development professionals, the structural features of 2,4,6-
Triguanidino-1,3,5-triazine present an intriguing area for future research. The presence of

multiple guanidino groups, known for their biological relevance, suggests that this compound

could be a candidate for screening in various pharmacological assays. Further studies are

needed to determine its physicochemical properties, biological activity, and potential

therapeutic applications. The lack of data underscores the opportunity for novel discoveries in

the field of triazine chemistry and pharmacology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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